molecular formula C9H12FN B13566041 (1S)-1-(2-fluoro-3-methylphenyl)ethan-1-amine

(1S)-1-(2-fluoro-3-methylphenyl)ethan-1-amine

Cat. No.: B13566041
M. Wt: 153.20 g/mol
InChI Key: ORJWJQHCLRVBPA-ZETCQYMHSA-N
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Description

(1S)-1-(2-fluoro-3-methylphenyl)ethan-1-amine is an organic compound with a chiral center, making it optically active

Properties

Molecular Formula

C9H12FN

Molecular Weight

153.20 g/mol

IUPAC Name

(1S)-1-(2-fluoro-3-methylphenyl)ethanamine

InChI

InChI=1S/C9H12FN/c1-6-4-3-5-8(7(2)11)9(6)10/h3-5,7H,11H2,1-2H3/t7-/m0/s1

InChI Key

ORJWJQHCLRVBPA-ZETCQYMHSA-N

Isomeric SMILES

CC1=C(C(=CC=C1)[C@H](C)N)F

Canonical SMILES

CC1=C(C(=CC=C1)C(C)N)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S)-1-(2-fluoro-3-methylphenyl)ethan-1-amine typically involves the following steps:

    Starting Material: The synthesis begins with 2-fluoro-3-methylbenzaldehyde.

    Reduction: The aldehyde group is reduced to an alcohol using a reducing agent such as sodium borohydride (NaBH4).

    Amination: The alcohol is then converted to an amine through a reductive amination process using ammonia or an amine source and a reducing agent like sodium cyanoborohydride (NaBH3CN).

Industrial Production Methods

In an industrial setting, the production of (1S)-1-(2-fluoro-3-methylphenyl)ethan-1-amine may involve continuous flow processes to enhance efficiency and yield. Catalysts and optimized reaction conditions are employed to ensure high enantioselectivity and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(1S)-1-(2-fluoro-3-methylphenyl)ethan-1-amine undergoes various chemical reactions, including:

    Oxidation: The amine can be oxidized to form corresponding imines or nitriles.

    Reduction: The compound can be reduced to form secondary or tertiary amines.

    Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used.

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a catalyst.

    Substitution: Nucleophiles like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be used.

Major Products Formed

    Oxidation: Formation of imines or nitriles.

    Reduction: Formation of secondary or tertiary amines.

    Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

(1S)-1-(2-fluoro-3-methylphenyl)ethan-1-amine has several applications in scientific research:

    Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

    Biology: Studied for its potential biological activity and interactions with various biomolecules.

    Medicine: Investigated for its potential as a pharmaceutical intermediate or active ingredient in drug development.

    Industry: Utilized in the production of fine chemicals and specialty materials.

Mechanism of Action

The mechanism of action of (1S)-1-(2-fluoro-3-methylphenyl)ethan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and triggering downstream signaling pathways. The exact mechanism depends on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

  • (1S)-1-(2-chloro-3-methylphenyl)ethan-1-amine
  • (1S)-1-(2-bromo-3-methylphenyl)ethan-1-amine
  • (1S)-1-(2-iodo-3-methylphenyl)ethan-1-amine

Uniqueness

(1S)-1-(2-fluoro-3-methylphenyl)ethan-1-amine is unique due to the presence of the fluorine atom, which can significantly influence its chemical reactivity and biological activity. Fluorine atoms can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets, making it a valuable compound in various research and industrial applications.

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